Cas no 2138211-23-9 (1H-Pyrazol-3-amine, 1-[(2-propen-1-yloxy)methyl]-)

• Product Name: 1H-Pyrazol-3-amine, 1-[(2-propen-1-yloxy)methyl]-
• CAS No: 2138211-23-9
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5299986
• Update Time: 2025-06-23

1H-Pyrazol-3-amine, 1-[(2-propen-1-yloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 1-[(2-propen-1-yloxy)methyl]-

• Inchi： 1S/C7H11N3O/c1-2-5-11-6-10-4-3-7(8)9-10/h2-4H,1,5-6H2,(H2,8,9)
• InChI Key： NCLXPQNFFMAHPS-UHFFFAOYSA-N
• SMILES： N1(COCC=C)C=CC(N)=N1

Additional information on 1H-Pyrazol-3-amine, 1-[(2-propen-1-yloxy)methyl]-

Research Brief on 1H-Pyrazol-3-amine, 1-[(2-propen-1-yloxy)methyl]- (CAS: 2138211-23-9): Recent Advances and Applications

The compound 1H-Pyrazol-3-amine, 1-[(2-propen-1-yloxy)methyl]- (CAS: 2138211-23-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the versatility of 1H-Pyrazol-3-amine derivatives as key intermediates in the synthesis of bioactive molecules. The presence of the propenyloxy moiety in this particular derivative enhances its reactivity, making it a valuable scaffold for the development of novel pharmacophores. Researchers have successfully employed this compound in the synthesis of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous disease pathways.

One of the most promising applications of 1H-Pyrazol-3-amine, 1-[(2-propen-1-yloxy)methyl]- is in the field of oncology. Preliminary in vitro studies have demonstrated its efficacy in inhibiting the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The compound's mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in malignant cells.

In addition to its anticancer potential, this compound has shown activity against microbial pathogens. Recent publications have reported its effectiveness against both Gram-positive and Gram-negative bacteria, suggesting possible applications in the development of new antibiotics. The structural flexibility of the pyrazole core allows for further derivatization, enabling researchers to fine-tune its antimicrobial properties.

The synthesis of 1H-Pyrazol-3-amine, 1-[(2-propen-1-yloxy)methyl]- has been optimized in recent years, with several research groups reporting improved yields and purity through novel catalytic approaches. Green chemistry principles have been successfully applied to its production, reducing the environmental impact of the synthetic process while maintaining high efficiency.

Pharmacokinetic studies of this compound are currently underway, with early data suggesting favorable absorption and distribution profiles. However, further investigation is needed to fully characterize its metabolic fate and potential toxicity. These studies will be crucial for determining the compound's suitability for clinical development.

Looking forward, researchers are exploring the potential of 1H-Pyrazol-3-amine, 1-[(2-propen-1-yloxy)methyl]- as a building block for more complex therapeutic agents. Its ability to serve as a versatile intermediate in multicomponent reactions makes it particularly valuable for combinatorial chemistry approaches in drug discovery. The compound's unique combination of chemical reactivity and biological activity positions it as a promising candidate for future pharmaceutical development.